Cas no 863479-52-1 (Boronic acid, [(1E)-2-(3-methoxyphenyl)ethenyl]-)

• Product Name: Boronic acid, [(1E)-2-(3-methoxyphenyl)ethenyl]-
• CAS No: 863479-52-1
• MF: C₉H₁₁BO₃
• MW: 177.992842912674
• CID: 4251519
• PubChem ID: 55255866
• Update Time: 2025-08-02

Boronic acid, [(1E)-2-(3-methoxyphenyl)ethenyl]- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, [(1E)-2-(3-methoxyphenyl)ethenyl]-
• VMKLFIODENULHK-AATRIKPKSA-N
• [(1E)-2-(3-methoxyphenyl)ethenyl]boronic acid
• SCHEMBL761170
• AKOS006294942
• 863479-52-1
• starbld0018803
• (3-methoxystyryl)boronic acid
• (E)-(3-Methoxystyryl)boronic acid
• [(E)-2-(3-METHOXYPHENYL)ETHENYL]BORONIC ACID
• EN300-7356384

• MDL： MFCD05664213
• Inchi： 1S/C9H11BO3/c1-13-9-4-2-3-8(7-9)5-6-10(11)12/h2-7,11-12H,1H3/b6-5+
• InChI Key： VMKLFIODENULHK-AATRIKPKSA-N
• SMILES： B(/C=C/C1=CC=CC(OC)=C1)(O)O

Computed Properties

• Exact Mass: 178.0801244Da
• Monoisotopic Mass: 178.0801244Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Additional information on Boronic acid, [(1E)-2-(3-methoxyphenyl)ethenyl]-

Recent Advances in the Study of Boronic Acid, [(1E)-2-(3-methoxyphenyl)ethenyl]- (CAS: 863479-52-1)

Boronic acid derivatives have garnered significant attention in the field of chemical biology and medicinal chemistry due to their versatile applications in drug development, diagnostics, and materials science. Among these, Boronic acid, [(1E)-2-(3-methoxyphenyl)ethenyl]- (CAS: 863479-52-1) has emerged as a compound of particular interest. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the unique chemical properties of Boronic acid, [(1E)-2-(3-methoxyphenyl)ethenyl]-, particularly its ability to form reversible covalent bonds with diols and other nucleophiles. This property makes it a valuable tool in the development of targeted therapies, especially in the context of cancer and infectious diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a protease inhibitor, showing promising results in preclinical models of HIV and SARS-CoV-2.

The synthesis of Boronic acid, [(1E)-2-(3-methoxyphenyl)ethenyl]- has also seen advancements. A novel catalytic method utilizing palladium-based catalysts was reported in Organic Letters, achieving higher yields and improved purity compared to traditional approaches. This methodological innovation is expected to facilitate broader adoption of the compound in both research and industrial settings.

In addition to its therapeutic potential, Boronic acid, [(1E)-2-(3-methoxyphenyl)ethenyl]- has been explored for its role in biosensing applications. A 2024 study in ACS Sensors detailed its use in the development of glucose-sensitive hydrogels, which could revolutionize continuous glucose monitoring systems for diabetic patients. The compound's ability to bind selectively to glucose analogs under physiological conditions was a key finding of this research.

Despite these promising developments, challenges remain in the clinical translation of Boronic acid, [(1E)-2-(3-methoxyphenyl)ethenyl]-. Issues such as bioavailability, off-target effects, and long-term stability need to be addressed. Ongoing research is focusing on structural modifications and formulation strategies to overcome these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, Boronic acid, [(1E)-2-(3-methoxyphenyl)ethenyl]- (CAS: 863479-52-1) represents a compelling case study in the intersection of chemistry and biology. Its multifaceted applications underscore the importance of continued investment in boronic acid research. Future directions may include the exploration of its use in combination therapies and the development of next-generation biomaterials.